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Compound of Interest

Compound Name: 3,6-Dimethylpicolinic acid

Cat. No.: B1317136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers,

availability, and synthetic routes for 3,6-Dimethylpicolinic acid. The information is intended to

assist researchers, scientists, and professionals in drug development in sourcing this important

chemical compound and understanding its synthesis. All quantitative data is summarized in

structured tables for ease of comparison, and a detailed, generalized experimental protocol for

the synthesis of a related compound is provided to illustrate a potential synthetic strategy.

Commercial Suppliers and Availability
3,6-Dimethylpicolinic acid, also known as 3,6-dimethylpyridine-2-carboxylic acid, is available

from a number of commercial chemical suppliers. While the definitive Chemical Abstracts

Service (CAS) number for the free acid has been identified as 83282-46-6, it is also available

as a hydrochloride salt under CAS number 2229312-80-3. The availability of this compound

can vary between suppliers in terms of purity, quantity, and lead times. Researchers are

advised to contact the suppliers directly for the most current information.

A summary of known commercial suppliers is provided in the table below.
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Supplier
Compound
Name

CAS Number Purity
Available
Quantities

Anax

Laboratories

3,6-

dimethylpicolinic

acid

83282-46-6 >96% Inquiry required

2a biotech

3,6-

DIMETHYLPICO

LINIC ACID

83282-46-6 Inquiry required Inquiry required

ACE Biolabs

3,6-

Dimethylpicolinic

acid

Not Specified Inquiry required Inquiry required

BLD Pharm

3,6-

Dimethylpicolinic

acid

hydrochloride

2229312-80-3 Inquiry required Inquiry required

CP Lab Safety

3, 6-

Dimethylpicolinic

acid

Not Specified min 95% 100 mg

Synthetic Approaches to Substituted Picolinic Acids
While a specific, detailed experimental protocol for the synthesis of 3,6-Dimethylpicolinic acid
is not readily available in the public domain, the synthesis of structurally related picolinic acid

derivatives can provide valuable insights into potential synthetic strategies. A common

approach involves the oxidation of the corresponding lutidine (dimethylpyridine). For 3,6-
Dimethylpicolinic acid, the logical starting material would be 2,5-lutidine.

The following diagram illustrates a generalized workflow for the synthesis of a dicarbaldehyde

from a lutidine, a transformation that shares principles with the desired synthesis of a carboxylic

acid.
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Oxidation of 2,5-Lutidine

Start with 2,5-Lutidine in 1,4-Dioxane

Add Selenium Dioxide (SeO2)

Reflux the reaction mixture

Monitor reaction progress (TLC/GC)

Cool to room temperature

Filter to remove selenium metal

Concentrate the filtrate

Purify by column chromatography

Pyridine-2,5-dicarbaldehyde
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Hypothetical Synthesis of 3,6-Dimethylpicolinic Acid

2,5-Lutidine

Selective Oxidation of one methyl group

3-Methyl-6-formylpyridine (Hypothetical Intermediate)

Further Oxidation of the aldehyde

3,6-Dimethylpicolinic Acid

Click to download full resolution via product page

To cite this document: BenchChem. [Commercial Availability and Synthesis of 3,6-
Dimethylpicolinic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1317136#commercial-suppliers-and-availability-of-3-
6-dimethylpicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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